Cas no 32921-15-6 ((4-ethoxyphenyl)-pyridin-3-ylmethanone)

• Product Name: (4-ethoxyphenyl)-pyridin-3-ylmethanone
• CAS No: 32921-15-6
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 1458818
• PubChem ID: 208746
• Update Time: 2025-07-24

(4-ethoxyphenyl)-pyridin-3-ylmethanone Chemical and Physical Properties

Names and Identifiers

• (4-ethoxyphenyl)-pyridin-3-ylmethanone
• p-Ethoxyphenyl 3-pyridylketone
• Ketone, p-ethoxyphenyl 3-pyridyl
• 3-(4-Ethoxybenzoyl)pyridine
• AC1Q5EJY
• (4-Ethoxy-phenyl)-&lt
• 3&gt
• pyridyl-keton
• AC1L4L9D
• KST-1A5951
• (4-ethoxyphenyl)(pyridin-3-yl)methanone
• (4-ethoxy-phenyl)-pyridin-3-yl-methanone
• BRN 1458449
• AR-1A5794
• p-Ethoxyphenyl 3-pyridylketone; Ketone, p-ethoxyphenyl 3-pyridyl; 3-(4-Ethoxybenzoyl)pyridine; AC1Q5EJY; (4-Ethoxy-phenyl)-< 3> pyridyl-keton; AC1L4L9D; KST-1A5951; (4-ethoxyphenyl)(pyridin-3-yl)methanone; (4-ethoxy-phenyl)-pyridin-3-yl-methanone; BRN 1458449; AR-1A5794;
• SCHEMBL15648274
• 32921-15-6
• DTXSID00186575

• MDL： MFCD01716511
• Inchi： 1S/C14H13NO2/c1-2-17-13-7-5-11(6-8-13)14(16)12-4-3-9-15-10-12/h3-10H,2H2,1H3
• InChI Key： RFYYDQWXEUDNBZ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C(C2C=NC=CC=2)=O)=CC=1

Computed Properties

• Exact Mass: 227.09469
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19

Additional information on (4-ethoxyphenyl)-pyridin-3-ylmethanone

Introduction to (4-ethoxyphenyl)-pyridin-3-ylmethanone (CAS No. 32921-15-6)

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, (4-ethoxyphenyl)-pyridin-3-ylmethanone, identified by its CAS number 32921-15-6, has garnered significant attention due to its unique structural properties and potential biological activities. This compound, featuring a phenyl ring substituted with an ethoxy group and connected to a pyridine moiety via a methanone bridge, exhibits promising characteristics that make it a subject of intense research interest.

The structural framework of (4-ethoxyphenyl)-pyridin-3-ylmethanone imparts distinct electronic and steric properties that are critical for its interaction with biological targets. The presence of the pyridine ring, known for its ability to form hydrogen bonds and coordinate with metal ions, enhances its binding affinity to various enzymes and receptors. Additionally, the ethoxy substituent on the phenyl ring modulates the compound's lipophilicity and solubility, making it an attractive candidate for drug design.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). (4-ethoxyphenyl)-pyridin-3-ylmethanone has emerged as a promising candidate in this domain due to its ability to disrupt critical PPIs involved in various pathological processes. Studies have demonstrated that this compound can interfere with the interaction between Janus kinases (JAKs) and their downstream signaling molecules, potentially offering therapeutic benefits in conditions such as inflammation and autoimmune disorders.

Moreover, the compound's mechanism of action extends beyond PPI inhibition. Preliminary studies suggest that (4-ethoxyphenyl)-pyridin-3-ylmethanone may also exhibit inhibitory effects on certain kinases and transcription factors. Its ability to modulate these key cellular signaling pathways makes it a versatile tool for investigating disease mechanisms and developing novel therapeutic strategies.

The synthesis of (4-ethoxyphenyl)-pyridin-3-ylmethanone involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic approaches not only facilitate the production of the compound but also provide insights into its structural optimization for enhanced biological activity.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like (4-ethoxyphenyl)-pyridin-3-ylmethanone. Molecular docking simulations and virtual screening techniques have been utilized to predict the binding affinity of this compound to various biological targets. These computational studies have identified key interactions between the compound's pharmacophore and target proteins, providing valuable insights for structure-based drug design.

In clinical settings, the potential therapeutic applications of (4-ethoxyphenyl)-pyridin-3-ylmethanone are being explored through preclinical and clinical trials. Early-phase studies have shown encouraging results in terms of safety and efficacy, particularly in models of inflammation and pain management. The compound's ability to selectively target specific signaling pathways without significant off-target effects makes it a promising candidate for future drug development.

The chemical properties of (4-ethoxyphenyl)-pyridin-3-ylmethanone, including its stability under various conditions and compatibility with formulation matrices, also contribute to its suitability as a pharmaceutical agent. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound's purity and molecular structure.

The future direction of research on (4-ethoxyphenyl)-pyridin-3-ylmethanone includes exploring its potential in combination therapies with other drugs targeting different signaling pathways. This approach may enhance therapeutic outcomes by addressing multiple aspects of disease pathogenesis simultaneously. Additionally, investigating the compound's pharmacokinetic profile will be crucial for optimizing dosing regimens and improving patient compliance.

In conclusion, (4-ethoxyphenyl)-pyridin-3-ylmethanone (CAS No. 32921-15-6) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. Its ability to modulate key cellular signaling pathways makes it a valuable tool for developing novel therapeutic agents. Continued research efforts will further elucidate its mechanisms of action and expand its applications in medicine.